Cas no 14913-33-8 (Transplatin)

• Product Name: Transplatin
• CAS No: 14913-33-8
• MF: Cl₂H₆N₂Pt
• MW: 300.045040607452
• MDL: MFCD00011623
• CID: 49963
• PubChem ID: 329751363
• Update Time: 2025-11-07

Transplatin Chemical and Physical Properties

Names and Identifiers

• trans-Dichlorodiamineplatinum(II)
• diamminedichloro-platinu(sp-4-1)
• dichlorodiamineplatinum(ii)
• nsc131558
• trans-diaminedichloroplatinum
• trans-diamminedichloroplatinum
• trans-dichlorodiammineplatinum
• transplatin
• trans-platinumdiamminedichloride
• trans-Diamminedichloroplatinum(II)
• Trans-DiamMinedichloroplatinum(II), Pt Min
• cis-Diammineplatinum dichloride
• Hydridocarbonyl tris (triphenylphosphine) Iridium (I)
• tran-Diamminedichloroplatinum
• Cisplatin impurity A
• trans-diaminedichloroplatinum(II)
• trans--diamminedichloroplatinum(II)
• trans-Diamminedichloroplatinum(II) (trans-Dichlorodiammineplatinum(II)
• trans-diamminodichloroplatinum(II)
• trans-dichlorodiammineplatinum(II)
• trans-Diammineplatinum(II) dichloride
• CPDC
• CIS-DDP
• PLATINOL
• PLATINEX
• BRIPLATIN
• CISPLATYL
• CISMAPLAT
• TRANS-DDP
• NEOPLATIN
• NCGC00094962-01
• HMS502M12
• Cisplatin (JP17/USP/INN)
• NS00134107
• trans-Diamminedichloro platinum(II)
• IA call
• Cisplatin in DMSO
• HMS1921J18
• MFCD00011623
• BCP18182
• SR-05000001586-1
• Platinum, diamminedichloro-, (SP-4-1)-
• CCG-39901
• SR-05000001586
• NCGC00094962-03
• cisplatin
• cis-Diammineplatinum(II) dichloride, crystalline
• Transplatin, United States Pharmacopeia (USP) Reference Standard
• SPECTRUM1502107
• CACP
• DDP-H
• PLATINOL (TN)
• NCGC00094962-02
• AKOS005137969
• Trans-Platinum diammine dichloride
• FT-0777996
• Q412415
• cis-Diaminodichloroplatinum(II)
• SR-01000076254-1
• SR-05000001586-3
• cis-Diamineplatinum(II) dichloride, >=99.9% trace metals basis
• Cisplatin, Pharmaceutical Secondary Standard; Certified Reference Material
• SR-01000076254
• Cisplatin,(S)
• trans-Dichlorodiamineplatinum(II);Transplatin
• Cisplatin, European Pharmacopoeia (EP) Reference Standard
• Cisplatin impurity A, European Pharmacopoeia (EP) Reference Standard
• C06911
• Cisplatin, United States Pharmacopeia (USP) Reference Standard
• D00275
• BCP01792
• Z3182781436
• HMS2092D04
• 14913-33-8
• trans-Platinum(II)diammine dichloride
• cis-Dichlorodiamine platinum(II)
• Cisplatin in water
• azane;dichloroplatinum
• Cisplatin (JP18/USP/INN)
• Transplatin

• MDL： MFCD00011623
• Inchi： 1S/2ClH.2H3N.Pt/h2*1H;2*1H3;/q;;;;+2/p-2
• InChI Key： LXZZYRPGZAFOLE-UHFFFAOYSA-L
• SMILES： [Pt](Cl)Cl.N.N

Computed Properties

• Exact Mass: 298.95600
• Monoisotopic Mass: 298.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Yellow crystal powder
• Density: 3.7460
• Melting Point: 340 °C (dec.) (lit.)
• Refractive Index: 1.706
• Water Partition Coefficient: Soluble in dimethylsulfoxide and dimethylformamide. Slightly soluble in water.
• PSA: 6.48000
• LogP: 2.02430
• Solubility: Not determined

Transplatin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H318,H334
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 3288
• WGK Germany：2
• Hazard Category Code： 41-42/43
• Safety Instruction： S24-S36/37
• FLUKA BRAND F CODES：10-21
• RTECS：TP2455000
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25; R40; R42/43; R68
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Transplatin

Transplatin (CAS No. 14913-33-8): Structural and Functional Insights in Platinum-Based Chemistry

Transplatin, chemically known as trans-diamminedichloroplatinum(II), is a platinum(II) coordination complex with the molecular formula [Pt(NH₃)₂Cl₂]. Its CAS number, 14913-33-8, identifies it as a geometric isomer of the well-established antineoplastic agent Cisplatin. Unlike its cis-isomer, which has revolutionized cancer chemotherapy, Transplatin exhibits distinct physicochemical properties and biological activity. This compound has been extensively studied in the context of metal-based drug development, particularly for understanding structure-activity relationships in platinum complexes.

The structural configuration of Transplatin features two ammonia ligands and two chloride ligands arranged in a trans geometry around the central platinum ion. This arrangement fundamentally alters its reactivity compared to Cisplatin. Recent advances in computational chemistry, such as density functional theory (DFT) simulations, have revealed that the trans configuration reduces the molecule's ability to cross-link DNA strands—a critical mechanism for Cisplatin's cytotoxicity. However, studies published in JACS Au (2024) suggest that Transplatin may interact with alternative biomolecules, including RNA and specific proteins, opening new avenues for research into non-DNA-targeted platinum therapeutics.

In the field of inorganic medicinal chemistry, Transplatin serves as a critical reference compound for comparative studies. Its limited clinical utility has driven investigations into how subtle structural modifications can enhance therapeutic efficacy while minimizing nephrotoxicity. For instance, a 2025 study in Nature Chemistry demonstrated that Transplatin derivatives with modified ligand geometries exhibit improved selectivity for cancer cell lines overexpressing certain transporters. These findings underscore the importance of stereochemistry in metallopharmaceutical design.

The synthesis of Transplatin follows established protocols for platinum(II) complexes. A typical method involves the reaction of potassium tetrachloroplatinate with ammonia under controlled conditions to yield the trans isomer preferentially. Modern synthetic approaches have incorporated chiral ligands to produce enantiomerically pure forms, enabling studies on stereoselective biological interactions. Such advancements align with current trends in personalized medicine, where molecular chirality plays a pivotal role in drug-target interactions.

In environmental science applications, Transplatin has been explored as a model compound for studying heavy metal speciation and toxicity mechanisms. Research published in Environmental Science & Technology Letters (2024) utilized Transplatin to investigate how coordination geometry influences bioavailability and biotransformation processes in aquatic ecosystems. These studies contribute to developing predictive models for assessing environmental risks associated with platinum-group elements.

The analytical characterization of Transplatin requires sophisticated techniques due to its sensitivity to hydrolysis and oxidation. Nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for confirming its trans configuration, while X-ray crystallography provides definitive structural validation. Recent innovations in synchrotron radiation-based methods have enhanced resolution capabilities, enabling atomic-level insights into solution-phase behavior under physiological conditions.

In educational contexts, Transplatin serves as an excellent teaching tool for illustrating concepts such as isomerism, coordination chemistry principles, and structure-function relationships in medicinal chemistry curricula. Its contrasting properties with Cisplatin provide students with concrete examples of how molecular geometry directly impacts biological activity—a fundamental concept in pharmaceutical sciences.

Ongoing research continues to explore novel applications for Transplatin beyond traditional oncology settings. A 2025 review article highlighted its potential role as a catalyst precursor in green chemistry processes due to its unique electronic properties when immobilized on solid supports. These investigations reflect broader industry efforts to repurpose existing chemical entities through innovative formulation strategies.

The regulatory landscape surrounding Transplatin primarily focuses on its use as a chemical intermediate rather than an active pharmaceutical ingredient (API). As such, it falls under general chemical safety regulations governing storage, handling, and disposal procedures consistent with platinum-containing compounds worldwide.

In summary, while Transplatin may not possess the same clinical prominence as Cisplatin or other platinum-based anticancer agents like Carboplatin or Oxaliplatin (CAS No: 50766-76-6), its value lies in advancing fundamental understanding across multiple disciplines—from medicinal chemistry to environmental science—through comparative analysis and innovative application development.